Cas no 2890-60-0 (Cyclohexanecarboxamide,1-phenyl-)

Cyclohexanecarboxamide,1-phenyl- structure
2890-60-0 structure
Product Name:Cyclohexanecarboxamide,1-phenyl-
CAS No:2890-60-0
MF:C13H17NO
MW:203.280183553696
CID:259026
PubChem ID:200872
Update Time:2025-04-19

Cyclohexanecarboxamide,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide,1-phenyl-
    • 1-phenylcyclohexane-1-carboxamide
    • 2890-60-0
    • 3-09-00-02842 (Beilstein Handbook Reference)
    • BRN 2580198
    • 1-Phenyl cyclohexanecarboxamide
    • DTXSID60183101
    • 1-phenylcyclohexane carboxamide
    • Cyclohexanecarboxamide, 1-phenyl-
    • 1-phenylcyclohexanecarboxamide
    • SCHEMBL43810
    • Inchi: 1S/C13H17NO/c14-12(15)13(9-5-2-6-10-13)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H2,14,15)
    • InChI Key: RKNUEXASLVLVSL-UHFFFAOYSA-N
    • SMILES: O=C(C1(C2C=CC=CC=2)CCCCC1)N

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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